Cas no 28740-82-1 (Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,1,2,3,4,6,7-hexahydro-, hydrochloride (1:2))

• Product Name: Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,1,2,3,4,6,7-hexahydro-, hydrochloride (1:2)
• CAS No: 28740-82-1
• MF: C₁₁H₁₆Cl₂N₂
• MW: 247.164140701294
• CID: 281998
• PubChem ID: 206815
• Update Time: 2025-04-19

Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,1,2,3,4,6,7-hexahydro-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,1,2,3,4,6,7-hexahydro-, hydrochloride (1:2)
• 1,2,4,5,6,7-Hexahydropyrrolo(1,2,3-ef)(1,5)benzodiazepine dihydrochloride
• AC1L4HE3
• LS-139200
• Pyrrolo(1,2,3-ef)(1,5)benzodiazepine, 1,2,4,5,6,7-hexahydro-, dihydrochloride
• 28740-82-1
• DTXSID10182907

• Inchi： 1S/C11H14N2.2ClH/c1-3-9-5-8-13-7-2-6-12-10(4-1)11(9)13;;/h1,3-4,12H,2,5-8H2;2*1H
• InChI Key： JSNSNNLDACBGSH-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12CCCNC3C=CC=C(CC1)C2=3

Computed Properties

• Exact Mass: 246.06900
• Monoisotopic Mass: 246.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 3.67170